Cas no 64063-51-0 (3H-Benz[e]indole, compd. with 2,4,6-trinitrophenol (1:1))

• Product Name: 3H-Benz[e]indole, compd. with 2,4,6-trinitrophenol (1:1)
• CAS No: 64063-51-0
• MF: C₁₈H₁₂N₄O₇
• MW: 396.310483932495
• CID: 425056
• PubChem ID: 71380524
• Update Time: 2025-04-19

3H-Benz[e]indole, compd. with 2,4,6-trinitrophenol (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Benz[e]indole, compd. with 2,4,6-trinitrophenol (1:1)
• 3H-benzo[e]indole,2,4,6-trinitrophenol
• DTXSID20803035
• 2,4,6-Trinitrophenol--3H-benzo[e]indole (1/1)
• 64063-51-0

• Inchi： 1S/C12H9N.C6H3N3O7/c1-2-4-10-9(3-1)5-6-12-11(10)7-8-13-12;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-8,13H;1-2,10H
• InChI Key： OOJRYTKTMFYQME-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1C=CC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 396.07066
• Monoisotopic Mass: 396.07059873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 165.44